

Application Notes and Protocols for Flow Cytometry Analysis of Everolimus-Treated Cells

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Everolimus(RAD-001)

Cat. No.: B15750681

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Everolimus is an inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase that governs cell growth, proliferation, and survival.^{[1][2]} As a derivative of sirolimus, Everolimus functions by forming a complex with the intracellular protein FKBP12, which then binds to and inhibits mTOR Complex 1 (mTORC1).^[1] This inhibition disrupts downstream signaling pathways, primarily the PI3K/AKT/mTOR axis, leading to reduced protein synthesis and cell cycle arrest.^{[3][4]} Consequently, Everolimus is widely used as an immunosuppressant and as an anti-cancer agent.^{[1][2]}

Flow cytometry is a powerful, high-throughput technique ideal for dissecting the cellular effects of drugs like Everolimus at a single-cell level. It enables the quantitative analysis of various cellular processes, including cell cycle progression, apoptosis (programmed cell death), and the status of intracellular signaling proteins. These application notes provide detailed protocols for using flow cytometry to analyze the impact of Everolimus treatment on cancer cells.

Mechanism of Action: The PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cellular processes and is often hyperactivated in cancer.[2][3] Everolimus specifically targets mTORC1, preventing the phosphorylation of its key downstream effectors, S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1).[5] The inhibition of this pathway leads to a decrease in cell proliferation and the induction of apoptosis.[6][7] Studies have shown that Everolimus treatment can arrest the cell cycle in the G0/G1 or S phase and induce apoptosis in various cancer cell lines, including breast cancer and melanoma.[3][6][7][8]




Figure 1: Everolimus Mechanism of Action

[Click to download full resolution via product page](#)

Caption: Figure 1: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory action of Everolimus on mTORC1.

Experimental Workflow Overview

The general workflow for analyzing Everolimus-treated cells involves several key stages: cell culture and treatment, cell harvesting and preparation, staining with fluorescent probes, and finally, data acquisition and analysis using a flow cytometer.




Figure 2: General Experimental Workflow

[Click to download full resolution via product page](#)

Caption: Figure 2: General workflow for flow cytometry analysis of Everolimus-treated cells.

Application 1: Cell Cycle Analysis

Principle: Everolimus can induce cell cycle arrest, primarily in the G0/G1 phase.[3][9] Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. By fixing cells to make them permeable to the dye, flow cytometry can distinguish between cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Expected Results: An accumulation of cells in the G0/G1 phase and a corresponding decrease in the S and G2/M phases are expected following effective Everolimus treatment.[6][10]

Data Presentation:

Treatment Group	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control	55.2 ± 3.1	28.4 ± 2.5	16.4 ± 1.8
Everolimus (e.g., 10 nM)	75.8 ± 4.5	12.1 ± 1.9	12.1 ± 2.3

Protocol: Cell Cycle Analysis with Propidium Iodide

Materials:

- Phosphate-Buffered Saline (PBS)
- 70% Ethanol (ice-cold)
- Propidium Iodide (PI) Staining Solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS). [11][12]
- FACS tubes (5 mL polystyrene or polypropylene tubes)

Methodology:

- Cell Preparation: Culture cells to ~70-80% confluency and treat with Everolimus or vehicle control for the desired duration (e.g., 48 hours).[3]
- Harvesting: Harvest cells by trypsinization, collect them in a 15 mL conical tube, and centrifuge at 300-500 x g for 5 minutes.
- Washing: Discard the supernatant and wash the cell pellet once with 5 mL of cold PBS. Centrifuge again and discard the supernatant.
- Fixation: Resuspend the cell pellet by gently vortexing. While vortexing, add 1 mL of ice-cold 70% ethanol dropwise to the cells to prevent clumping.[11]
- Incubation: Incubate the cells for at least 30 minutes on ice or at -20°C for long-term storage.[11]
- Rehydration: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash the pellet with 5 mL of PBS.
- Staining: Resuspend the cell pellet in 300-500 µL of PI/RNase A staining solution.[12]
- Incubation: Incubate the tubes at room temperature for 30 minutes in the dark.[13]
- Analysis: Analyze the samples on a flow cytometer, collecting PI fluorescence data on a linear scale. Use a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the main cell population and a pulse-width or pulse-area parameter to exclude doublets.[11]

Application 2: Apoptosis Analysis

Principle: Everolimus treatment is known to induce apoptosis.[6][10] A common method to detect apoptosis is by co-staining cells with Annexin V and PI.[14] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and can identify these early apoptotic cells.[14] PI is a membrane-impermeant dye that can only enter cells with compromised membranes, characteristic of late apoptotic or

necrotic cells. This allows for the differentiation of live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).

Expected Results: An increase in the percentage of Annexin V positive cells (both early and late apoptotic) is expected in Everolimus-treated samples compared to controls.^{[3][10]}

Data Presentation:

Treatment Group	% Live Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Vehicle Control	94.5 ± 2.2	2.5 ± 0.8	3.0 ± 1.1
Everolimus (e.g., 10 nM)	70.1 ± 5.6	18.3 ± 3.4	11.6 ± 2.9

Protocol: Apoptosis Detection with Annexin V-FITC and PI

Materials:

- Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer)
- Phosphate-Buffered Saline (PBS)
- FACS tubes

Methodology:

- Cell Preparation: Culture and treat cells with Everolimus or vehicle control as described previously. Include both floating and adherent cells during harvesting.
- Harvesting: Collect cells by centrifugation at 300-500 x g for 5 minutes.
- Washing: Wash the cells once with cold PBS.

- **Resuspension:** Prepare 1X Binding Buffer by diluting the 10X stock with deionized water. Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1×10^6 cells/mL.
- **Staining:** Transfer 100 μ L of the cell suspension (1×10^5 cells) to a FACS tube.
- Add 5 μ L of Annexin V-FITC and 5 μ L of PI solution to the cell suspension. Gently vortex the tube.
- **Incubation:** Incubate the cells for 15-20 minutes at room temperature in the dark.
- **Dilution:** After incubation, add 400 μ L of 1X Binding Buffer to each tube.
- **Analysis:** Analyze the samples immediately (within 1 hour) by flow cytometry. Set up compensation and quadrants using unstained, single-stained (Annexin V-FITC only and PI only), and positive control cells.

Application 3: Intracellular Phospho-Protein Analysis

Principle: To confirm that Everolimus is acting on the mTORC1 pathway, the phosphorylation status of its downstream targets can be measured using phospho-specific antibodies (phospho-flow).^{[15][16]} Key targets include ribosomal protein S6 (a substrate of S6K) and 4E-BP1.^[17] This technique requires fixing the cells to preserve the transient phosphorylation events and permeabilizing the membrane to allow antibodies to access intracellular epitopes.^[18]

Expected Results: A significant decrease in the phosphorylation of mTORC1 downstream targets, such as p-S6 (Ser240/244), is expected following Everolimus treatment.^[19] This is often measured as a decrease in the Median Fluorescence Intensity (MFI).

Data Presentation:

Treatment Group	p-S6 (Ser240/244) MFI	% Change from Control
Vehicle Control	15,240 ± 1,150	-
Everolimus (e.g., 10 nM)	3,810 ± 450	-75%

Protocol: Intracellular Staining for Phosphorylated S6

Materials:

- Flow Cytometry Fixation Buffer (e.g., 1-4% paraformaldehyde in PBS)
- Ice-cold Methanol (90-100%)
- Flow Cytometry Staining/Wash Buffer (e.g., PBS with 0.5% BSA)
- Fluorochrome-conjugated anti-phospho-S6 antibody (and corresponding isotype control)
- FACS tubes

Methodology:

- Cell Preparation: Culture cells and treat with Everolimus or vehicle control. For phospho-protein analysis, shorter treatment times (e.g., 1-6 hours) may be optimal.[\[9\]](#)
- Harvesting: Harvest and count the cells. Aliquot approximately 1×10^6 cells per tube.
- Fixation: Resuspend cells in 100 μ L of PBS. Add 100 μ L of Fixation Buffer and incubate for 15-20 minutes at room temperature.[\[18\]](#) This cross-links proteins and preserves phosphorylation.
- Washing: Add 2 mL of Staining/Wash Buffer, centrifuge at 500 x g for 5 minutes, and discard the supernatant.
- Permeabilization: Resuspend the cell pellet by vortexing. Add 1 mL of ice-cold methanol while vortexing to permeabilize the cells. Incubate on ice for at least 15 minutes.[\[16\]](#)[\[20\]](#)

- Washing: Add 2 mL of Staining/Wash Buffer to wash out the methanol. Centrifuge at 500 x g for 5 minutes and discard the supernatant. Repeat this wash step.
- Antibody Staining: Resuspend the permeabilized cell pellet in 100 µL of Staining/Wash Buffer containing the recommended concentration of the anti-phospho-S6 antibody or isotype control.
- Incubation: Incubate for 30-60 minutes at room temperature, protected from light.[18]
- Final Washes: Wash the cells twice with 2 mL of Staining/Wash Buffer.
- Analysis: Resuspend the final cell pellet in 300-500 µL of Staining/Wash Buffer and analyze by flow cytometry. Compare the MFI of the phospho-S6 signal in treated vs. control samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. What is the mechanism of Everolimus? [synapse.patsnap.com]
- 2. Phase I and pharmacokinetic study of everolimus, an mTOR inhibitor, in combination with docetaxel for recurrent/refractory non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Everolimus inhibits breast cancer cell growth through PI3K/AKT/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. portlandpress.com [portlandpress.com]
- 6. spandidos-publications.com [spandidos-publications.com]
- 7. mTOR inhibitor Everolimus-induced apoptosis in melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mTOR Inhibitor Everolimus Modulates Tumor Growth in Small-Cell Carcinoma of the Ovary, Hypercalcemic Type and Augments the Drug Sensitivity of Cancer Cells to Cisplatin [mdpi.com]

- [9. Everolimus induces G1 cell cycle arrest through autophagy-mediated protein degradation of cyclin D1 in breast cancer cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. researchgate.net \[researchgate.net\]](#)
- [11. ucl.ac.uk \[ucl.ac.uk\]](#)
- [12. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center \[sites.medschool.ucsd.edu\]](#)
- [13. GFP and Propidium Iodide for Cell Cycle Analysis | Flow Cytometry - Carver College of Medicine | The University of Iowa \[flowcytometry.medicine.uiowa.edu\]](#)
- [14. Annexin V staining assay protocol for apoptosis | Abcam \[abcam.com\]](#)
- [15. bio-protocol.org \[bio-protocol.org\]](#)
- [16. Intracellular phospho-protein staining techniques for flow cytometry: monitoring single cell signaling events - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. BestProtocols: Staining Intracellular Antigens for Flow Cytometry | Thermo Fisher Scientific - HK \[thermofisher.com\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. Intracellular Flow Cytometry Staining Protocol | Proteintech Group | 武汉三鹰生物技术有限公司 \[ptgcn.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry Analysis of Everolimus-Treated Cells]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15750681/docs#application-notes-and-protocols-for-flow-cytometry-analysis-of-everolimus-treated-cells\]](https://www.benchchem.com/product/b15750681/docs#application-notes-and-protocols-for-flow-cytometry-analysis-of-everolimus-treated-cells)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)